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Compound of Interest

Compound Name: Trimethylsilyl crotonate

Cat. No.: B102237 Get Quote

An In-depth Technical Guide to Trimethylsilyl Crotonate

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This document provides core technical data on Trimethylsilyl
crotonate, a silyl enol ether utilized in organic synthesis.

Chemical Identity and Properties
Trimethylsilyl crotonate, identified by the CAS Number 18269-64-2, is a clear, colorless

liquid.[1][2] It is a derivative of crotonic acid and contains a trimethylsilyl group. The

compound's key quantitative data are summarized in the table below.

Property Value

Molecular Formula C₇H₁₄O₂Si[1]

Molecular Weight 158.27 g/mol [1]

Boiling Point 49-50 °C at 10 mm Hg[1][2]

Density 0.897 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.4252[1][2]

Structural Composition
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The molecular structure of trimethylsilyl crotonate is composed of a central silicon atom

bonded to three methyl groups and an oxygen atom, which is in turn part of a crotonate group.

The elemental composition is fundamental to its reactivity and is visualized below.
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Caption: Elemental and functional group composition of Trimethylsilyl Crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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